Membrane Biophysical Order: DPA-Containing Phospholipids Exhibit Intermediate Disordering Relative to EPA and DHA Analogs
In all-atom molecular dynamics simulations of phospholipid bilayers containing 1-stearoyl-2-docosapentaenoylphosphatidylcholine (DPA-PC), the membrane order parameter (S̄CD) was 0.140, compared to 0.131 for EPA-PC (1-stearoyl-2-eicosapentaenoylphosphatidylcholine) and 0.139 for DHA-PC (1-stearoyl-2-docosahexaenoylphosphatidylcholine), with a monounsaturated control (OA-PC) at 0.152 [1]. Upon addition of 20 mol% cholesterol, DPA-PC exhibited an S̄CD of 0.182, versus 0.169 for EPA-PC and 0.178 for DHA-PC, demonstrating a distinct response to sterol-induced ordering that is chain-length and double-bond dependent [1].
| Evidence Dimension | Membrane order parameter (S̄CD) – cholesterol-free bilayer |
|---|---|
| Target Compound Data | DPA-PC (18:0-22:5PC): S̄CD = 0.140 |
| Comparator Or Baseline | EPA-PC (18:0-20:5PC): S̄CD = 0.131; DHA-PC (18:0-22:6PC): S̄CD = 0.139; OA-PC (18:0-18:1PC): S̄CD = 0.152 |
| Quantified Difference | DPA-PC is 6.9% more ordered than EPA-PC; DPA-PC and DHA-PC are within uncertainty; all n-3 PUFA significantly less ordered than monounsaturated OA-PC |
| Conditions | All-atom MD simulations, 20 mol% cholesterol-free bilayer, 310 K |
Why This Matters
Selection of DPA-LysoPC versus EPA- or DHA-LysoPC in membrane studies alters baseline acyl chain order, which can confound interpretation of lipid-protein interactions and membrane fluidity-dependent signaling.
- [1] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim Biophys Acta Biomembr. 2018;1860(5):1125-1134. View Source
